molecular formula C24H18F3N3O2 B11141720 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol

2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol

Cat. No.: B11141720
M. Wt: 437.4 g/mol
InChI Key: PRSHUXFEVUMOLW-UHFFFAOYSA-N
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Description

  • The compound’s systematic name is quite a mouthful, so let’s break it down:
    • It contains a pyrimidine core, which is a heterocyclic aromatic ring system.
    • The amino group at position 2 and the phenyl group at position 5 contribute to its structure.
    • The trifluoromethyl group at position 6 adds electron-withdrawing properties.
    • The benzyloxy group at position 5 further modifies the molecule.
  • Overall, this compound combines features from different chemical families, making it intriguing for various applications.
  • Preparation Methods

      Synthetic Routes:

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      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C24H18F3N3O2

    Molecular Weight

    437.4 g/mol

    IUPAC Name

    2-[2-amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-phenylmethoxyphenol

    InChI

    InChI=1S/C24H18F3N3O2/c25-24(26,27)22-20(16-9-5-2-6-10-16)21(29-23(28)30-22)18-12-11-17(13-19(18)31)32-14-15-7-3-1-4-8-15/h1-13,31H,14H2,(H2,28,29,30)

    InChI Key

    PRSHUXFEVUMOLW-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC=C(C=C1)COC2=CC(=C(C=C2)C3=C(C(=NC(=N3)N)C(F)(F)F)C4=CC=CC=C4)O

    Origin of Product

    United States

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